Cas no 1353984-80-1 (N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine)

• Product Name: N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine
• CAS No: 1353984-80-1
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 2157747
• Update Time: 2025-08-05

N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-methyl-n*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine
• N1-methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine
• (S)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine
• (R)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine
• AM94723
• N-Methyl-N-(1-methyl-3-piperidinyl)-1,2-ethanediamine
• N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine

• Inchi： 1S/C9H21N3/c1-11-6-3-4-9(8-11)12(2)7-5-10/h9H,3-8,10H2,1-2H3
• InChI Key： WNABJRWKJMZSNA-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(C1)N(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 32.5

Additional information on N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine

Introduction to N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS No. 1353984-80-1)

N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine is a significant compound in the realm of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular research. With the CAS number 1353984-80-1, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This introduction delves into the compound's chemical characteristics, its role in modern pharmaceutical research, and its implications for future medical advancements.

The molecular structure of N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine is characterized by a complex arrangement of nitrogen atoms and alkyl groups, which contribute to its reactivity and functionality. The presence of a piperidine ring in its molecular framework enhances its solubility in both polar and non-polar solvents, making it a valuable intermediate in synthetic chemistry. This property is particularly advantageous in drug formulation, where compatibility with various solvent systems is crucial.

In recent years, N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine has been extensively studied for its potential applications in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological disorders. The compound's ability to interact with biological targets has opened new avenues for pharmacological intervention. For instance, studies have suggested that derivatives of this compound may exhibit neuroprotective properties, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's structural motif has been leveraged in the design of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic pathways. Its dual amine functionality allows for the formation of stable complexes with biological targets, facilitating precise modulation of cellular processes. This has led to significant interest in its potential use as an anti-inflammatory agent, with preliminary studies indicating that it may help mitigate inflammation by inhibiting key pro-inflammatory cytokines.

The synthesis of N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the functionalization of a piperidine ring followed by the introduction of alkyl groups at specific positions. These steps require meticulous control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve these objectives, underscoring the compound's synthetic complexity.

Recent advancements in computational chemistry have further enhanced our understanding of N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine's behavior. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, enabling researchers to design more effective derivatives with improved pharmacokinetic profiles. These computational approaches have complemented experimental investigations, leading to a more holistic understanding of the compound's potential applications.

The pharmaceutical industry has shown particular interest in N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine due to its broad spectrum of activities. It has been incorporated into several drug discovery programs aimed at identifying novel therapeutics for a variety of diseases. Its versatility as a building block has allowed researchers to explore diverse chemical spaces, leading to the identification of several promising lead compounds. These findings underscore the compound's significance as a tool in medicinal chemistry.

As research continues to evolve, the applications of N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine are expected to expand further. Emerging technologies such as organometallic chemistry and flow synthesis are likely to play a pivotal role in optimizing its production and expanding its utility. Additionally, interdisciplinary approaches combining chemistry with biology and computer science will continue to drive innovation in this field.

In conclusion, N*1*-Methyl-N*1*-(1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS No. 1353984-80-1) represents a cornerstone in pharmaceutical chemistry due to its unique structural features and multifaceted applications. Its role in drug development underscores the importance of continued research into novel molecular entities that can address unmet medical needs. As our understanding of this compound deepens through both experimental and computational studies, it is poised to remain at the forefront of pharmaceutical innovation.